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Compound of Interest

Compound Name: 4-Quinazolinamine, 8-methoxy-
CAS No.: 857202-89-2
Cat. No.: B1459271
Get Quote
. J

Executive Summary: Immediate Action Plan

4-Quinazolinamine, 8-methoxy- (CAS: 53686-26-1) is a nitrogen-containing heterocyclic
pharmacophore often used in kinase inhibitor development.[1] Due to its potential biological
activity and nitrogenous nature, it must be treated as a High-Hazard Bioactive Compound.[1]

Core Disposal Directive:
* NEVER dispose of this compound down the drain.[1][2][3]
* NEVER treat as general trash.[2]

« MANDATORY disposal route is High-Temperature Incineration via a licensed hazardous
waste contractor.[1]

Chemical Profile & Hazard Assessment

Before initiating disposal, verify the material state.[1] This compound is typically a solid powder
but may exist in solution (DMSO/Methanol) during experimental workflows.[1]
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Parameter

Specification

Operational Implication

Chemical Name

4-Quinazolinamine, 8-

methoxy-

Verify label accuracy before

bulking waste.

CAS Number

53686-26-1

Use for waste manifesting.[1]

Physical State

Solid (Powder), Light Yellow

Dust generation risk during

transfer.[1]

Soluble in DMSO, Methanol;

Do not use water for initial spill

Solubility ) cleanup.[1] Use
Low in Water
Methanol/Ethanol.[1]
. . Incompatible with strong acids
Acidity/Basicity Weak Base (pKb ~3-4)

(exothermic reaction).[1]

GHS Classification

Acute Tox. 4 (Oral), Skin Irrit.

2, Eye Irrit.[1][4] 2A

Requires full PPE (Gloves,
Goggles, Lab Coat).[1]

Waste Segregation Logic (Decision Tree)

Effective disposal begins with segregation.[1] Mixing incompatible streams creates new

hazards and increases disposal costs.[1]
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(Label: Biohazard/Chem Contaminated)
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Contains >1% Halogens

o Halogens

Halogenated Waste Carboy Non-Halogenated Waste Carboy

(DCM, Chloroform) (DMSO, MeOH, Acetone)

Click to download full resolution via product page

Figure 1: Decision logic for segregating 4-Quinazolinamine, 8-methoxy- waste streams to
ensure regulatory compliance.

Detailed Disposal Workflows
Protocol A: Solid Waste (Pure Compound &
Contaminated Debris)

Applicability: Expired powder, weighing boats, contaminated gloves, and paper towels.
» Containment: Place waste directly into a clear polyethylene bag (minimum 2 mil thickness).

* Double Bagging: Seal the first bag with tape, then place it inside a second bag. This "double
containment" prevents fugitive dust release.[1]
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» Labeling: Affix a hazardous waste tag immediately.[1]
o Constituents: "Solid Debris contaminated with 4-Quinazolinamine, 8-methoxy-".[1]
o Hazard Checkbox: Toxic, Irritant.[1][5]

o Storage: Place the sealed bag into the laboratory's dedicated Solid Toxic Waste Drum
(usually a wide-mouth HDPE drum).

Protocol B: Liquid Waste (Solutions & Mother Liquors)

Applicability: Reaction mixtures, HPLC effluent, or dissolved stocks in DMSO/Methanol.[1]

o Compatibility Check: Ensure the waste carboy does not contain strong acids (Nitric, Sulfuric)
or oxidizers (Peroxides), as quinazolines can react exothermically or form unstable N-oxides.

[1]

e Segregation:
o If dissolved in DMSO/Methanol/Ethanol: Pour into Non-Halogenated Organic waste.[1]
o If dissolved in DCM/Chloroform: Pour into Halogenated Organic waste.[1]

e Rinsing: Triple-rinse empty glassware with a small volume of methanol.[1] Add the rinsate to
the liquid waste carboy.[1] Do not pour rinsate down the sink.

Protocol C: Empty Containers

Applicability: Original vendor bottles.[1]

o Triple Rinse: Rinse the bottle three times with a solvent capable of dissolving the residue
(Methanol or Acetone).[1]

o Defacing: Cross out the original label using a black marker.[1]
e Disposal:

o If rinsed:[1][6][7][8] Dispose of the glass bottle in the "Glass Recycling" or "Defaced Glass"
bin (per local facility rules).[1]
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o If un-rinsable: Cap tightly and treat as Solid Hazardous Waste (Protocol A).[1]

Spill Management Protocol

In the event of an accidental release, immediate containment is required to prevent
aerosolization of the bioactive powder.[1]

1. Alert & Evacuate 2. Don PPE 3. Containment 4. Chemical Decon
(Notify Lab Personnel) (Nitrile Gloves x2, Goggles, N95/Respirator) (Cover with damp paper towels) (Wipe with 10% Bleach or MeOH) (Treat all debris as Hazardous Solid)

Click to download full resolution via product page
Figure 2: Step-by-step spill response workflow for solid powder release.

Critical Cleanup Step: Do not dry sweep.[1] Dry sweeping generates dust.[1] Cover the spill
with paper towels dampened with Methanol or Water (if powder is water-soluble enough to
bind, though Methanol is preferred for organic solubility) to weigh down the powder before

wiping.[1]

Regulatory Compliance & Transport

e US EPA (RCRA): While not explicitly P-listed, this compound meets the criteria for
Characteristic Hazardous Waste if it exhibits toxicity.[1] It is best managed under Waste
Code D001 (if ignitable solvent present) or generally as Non-Regulated Toxic Waste destined
for incineration.[1]

o DOT Shipping (for waste transport):

o Proper Shipping Name: Waste Toxic solids, organic, n.o.s. (4-Quinazolinamine, 8-
methoxy-).[1]

o Hazard Class: 6.1.

o Packing Group: Ill.
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« National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 84759, 4-Aminoquinazoline. Retrieved from [Link][1]

« US Environmental Protection Agency.Resource Conservation and Recovery Act (RCRA)
Regulations: 40 CFR Part 261.[1] Retrieved from [Link][1]

¢ Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:
Toxic and Hazardous Substances. Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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